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Compound of Interest

Compound Name: JP-153

Cat. No.: B11934191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JP-153 is a novel small molecule inhibitor that specifically targets the Src-FAK-Paxillin signaling

complex.[1][2] This pathway is a critical regulator of cell adhesion, migration, and proliferation.

Dysregulation of this pathway is implicated in various pathological processes, including cancer

metastasis and neovascular eye diseases.[1][2] JP-153 disrupts the interaction between focal

adhesion kinase (FAK) and paxillin, which consequently inhibits the Src-dependent

phosphorylation of paxillin at tyrosine 118 (Y118).[1][2][3] This inhibitory action further blocks

the downstream activation of Akt at serine 473 (S473), leading to a reduction in VEGF-induced

cell migration and proliferation.[1][2][4] These application notes provide a detailed protocol for

utilizing Western blot analysis to investigate the effects of JP-153 on key signaling proteins in

treated cells.

Mechanism of Action
JP-153 acts as a targeted inhibitor of the Src-FAK-Paxillin signaling pathway. The binding of

vascular endothelial growth factor (VEGF) to its receptor (VEGFR) typically triggers a signaling

cascade that involves the activation of Src and FAK. This leads to the phosphorylation of

paxillin, a key scaffolding protein in focal adhesions, and subsequent activation of downstream

pro-survival and pro-migratory pathways, such as the PI3K/Akt pathway. JP-153 intervenes by

preventing the crucial interaction between FAK and paxillin.[2][3] This disruption specifically

inhibits the phosphorylation of paxillin at Y118, a critical event for the recruitment of other

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11934191?utm_src=pdf-interest
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.medchemexpress.com/jp-153.html
https://pubmed.ncbi.nlm.nih.gov/27913654/
https://www.medchemexpress.com/jp-153.html
https://pubmed.ncbi.nlm.nih.gov/27913654/
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.medchemexpress.com/jp-153.html
https://pubmed.ncbi.nlm.nih.gov/27913654/
http://www.probechem.com/products_JP-153.aspx
https://www.medchemexpress.com/jp-153.html
https://pubmed.ncbi.nlm.nih.gov/27913654/
https://www.researchgate.net/publication/309877496_Novel_Small_Molecule_JP-153_Targets_the_Src-FAK-Paxillin_Signaling_Complex_to_Inhibit_VEGF-Induced_Retinal_Angiogenesis
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27913654/
http://www.probechem.com/products_JP-153.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


signaling molecules.[1][2] Consequently, the downstream activation of Akt is suppressed,

leading to the inhibition of cellular processes like migration and proliferation.[1][2]

Applications
Western blot analysis is an essential technique to elucidate the molecular effects of JP-153.

Key applications include:

Target Validation: Confirming the inhibitory effect of JP-153 on the phosphorylation of its

direct and indirect targets, such as Paxillin (Y118) and Akt (S473).

Dose-Response Studies: Determining the optimal concentration of JP-153 required to

achieve the desired level of target inhibition.

Time-Course Experiments: Investigating the kinetics of JP-153 action by analyzing protein

phosphorylation at different time points after treatment.

Pathway Analysis: Assessing the broader impact of JP-153 on related signaling pathways to

identify potential off-target effects or compensatory mechanisms.

Drug Efficacy Screening: Evaluating the potency of JP-153 and its analogs in different cell

lines or disease models.

Data Presentation
The quantitative data obtained from Western blot analysis, such as densitometry readings of

protein bands, should be summarized in a clear and organized manner. Below is an example of

how to structure a data table for a dose-response experiment.
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Treatment
Group

p-Paxillin
(Y118)
(Relative
Density)

Total Paxillin
(Relative
Density)

p-Akt (S473)
(Relative
Density)

Total Akt
(Relative
Density)

Vehicle Control 1.00 ± 0.08 1.02 ± 0.05 1.00 ± 0.11 0.98 ± 0.07

JP-153 (1 µM) 0.65 ± 0.06 0.99 ± 0.04 0.58 ± 0.09 1.01 ± 0.06

JP-153 (5 µM) 0.32 ± 0.04 1.01 ± 0.06 0.25 ± 0.05 0.97 ± 0.08

JP-153 (10 µM) 0.15 ± 0.03 0.98 ± 0.05 0.11 ± 0.03 1.00 ± 0.05

Data are presented as mean ± standard deviation from three independent experiments.

Relative density is normalized to the loading control (e.g., GAPDH or β-actin) and then to the

vehicle control.

Signaling Pathway and Experimental Workflow
To visually represent the targeted signaling pathway and the experimental workflow, the

following diagrams have been generated using the DOT language.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VEGF

VEGFR

Binds

Src

Activates

FAK

Activates

Paxillin

Phosphorylates

p-Paxillin (Y118)

Akt

Leads to activation of

p-Akt (S473)

Cell Migration &
Proliferation

Promotes

JP-153

Inhibits interaction
with Paxillin

Click to download full resolution via product page

Caption: JP-153 Signaling Pathway Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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